Cas no 27138-22-3 (Benzene, bis(1,1-dimethylethyl)methyl-)

• Product Name: Benzene, bis(1,1-dimethylethyl)methyl-
• CAS No: 27138-22-3
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 1429118
• PubChem ID: 18961451
• Update Time: 2025-04-20

Benzene, bis(1,1-dimethylethyl)methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, bis(1,1-dimethylethyl)methyl-
• 1,2-ditert-butyl-3-methylbenzene
• 1,2-Di-tert-butyl-3-methylbenzene
• DTXSID80596895
• 27138-22-3

• Inchi： 1S/C15H24/c1-11-9-8-10-12(14(2,3)4)13(11)15(5,6)7/h8-10H,1-7H3
• InChI Key： DBTAPRHMXRYAGD-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C(C)=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 204.18792
• Monoisotopic Mass: 204.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0